N-[4-[(Diethylamino)methyl]-3-hydroxyphenyl]acetamide

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: N-[4-(diethylaminomethyl)-3-hydroxyphenyl]acetamide
• InChI: InChI=1S/C13H20N2O2/c1-4-15(5-2)9-11-6-7-12(8-13(11)17)14-10(3)16/h6-8,17H,4-5,9H2,1-3H3,(H,14,16)
• InChI Key: USKVVSHKVGPAHH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=C(C=C1)NC(=O)C)O

Description

N-[4-[(Diethylamino)methyl]-3-hydroxyphenyl]acetamide is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a round bottomed flask containing 3-acetamidophenol (5 g) in ethanol (20 ml) was added diethylamine (2.6 g) and formaldehyde (1.1 g). The resulting mixture was stirred at reflux for 24 hours. After this time, the solvent was evaporated and the residue was purified by column chromatography (silica, dichloromethane/methanol 80:20) to give N-(4-Diethylaminomethyl-3-hydroxy-phenyl)-acetamide (4.1 g, 53%). 1H NMR (250 MHz, CDCl3) δH: 7.05 (1H, d, J=8.2), 6.89 (1H, d, J=8.2), 6.80 (1H, s), 3.70 (2H, s), 2.60 (2H, q, J=7.2), 2.12 (3H, s, NHCOCH3), 1.10 (3H, t, J=7.2). IR (NEAT) CM−1; 3500-2800 (broad-OH band), 1668, 1614, 1538, 1454, 1386, 1273, 1194, 1166, 1114, 1032, 863, 773 and 736.ACCURATE MASS: 237.16042 gmol−1 (C13H21O2N2 requires 237.16029); ELEMENTAL ANALYSIS; C, 64.07; H, 8.62; N, 10.88; (calc values; C, 65.67; H, 8.53; N, 11.86). MS; molecular ion peak at m/z=237

Synthesis routes and methods II

Procedure details